Cas no 1208747-72-1 (1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine)

• Product Name: 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine
• CAS No: 1208747-72-1
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 6584848
• PubChem ID: 45555623
• Update Time: 2025-06-28

1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine
• (2-methylimidazo[1,2-a]pyridin-3-yl)-(3-phenylpyrrolidin-1-yl)methanone
• VU0522053-1
• 1208747-72-1
• AKOS024520311
• (2-methylimidazo[1,2-a]pyridin-3-yl)(3-phenylpyrrolidin-1-yl)methanone
• 1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-3-phenylpyrrolidine
• F5831-3149

• Inchi： 1S/C19H19N3O/c1-14-18(22-11-6-5-9-17(22)20-14)19(23)21-12-10-16(13-21)15-7-3-2-4-8-15/h2-9,11,16H,10,12-13H2,1H3
• InChI Key： GANNNTSMADBJHR-UHFFFAOYSA-N
• SMILES： C(C1N2C(=NC=1C)C=CC=C2)(N1CCC(C2=CC=CC=C2)C1)=O

Computed Properties

• Exact Mass: 305.152812238g/mol
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine

Comprehensive Overview of 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine (CAS No. 1208747-72-1)

The compound 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine (CAS No. 1208747-72-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 2-methylimidazo[1,2-a]pyridine and 3-phenylpyrrolidine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine has surged due to their versatility in medicinal chemistry. The imidazo[1,2-a]pyridine scaffold, in particular, is known for its bioisosteric properties and ability to enhance pharmacokinetic profiles. This has led to increased searches for "imidazo[1,2-a]pyridine derivatives" and "pyrrolidine-based drug candidates" across scientific databases and AI-powered research tools.

The synthesis of CAS 1208747-72-1 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity - topics frequently queried in modern synthetic chemistry forums. Analytical characterization using NMR, HPLC-MS, and X-ray crystallography confirms the compound's structural integrity, addressing common quality control concerns in pharmaceutical development.

From a therapeutic perspective, the 3-phenylpyrrolidine component contributes to the molecule's potential CNS activity, sparking research into neurological applications. This aligns with growing public interest in neurodegenerative disease treatments and cognitive enhancers. However, it's crucial to note that current studies remain preclinical, and no therapeutic claims can be made without rigorous clinical validation - a distinction often overlooked in non-scientific online discussions about experimental compounds.

The physicochemical properties of 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine, including its solubility profile and logP value, make it suitable for formulation development. These characteristics are frequently searched by pharmaceutical scientists working on drug delivery optimization. The compound's stability under various pH conditions and thermal behavior are also critical parameters being investigated, as evidenced by the rising number of publications on "small molecule stability studies" in recent years.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for CAS 1208747-72-1, responding to the pharmaceutical industry's push toward environmentally friendly manufacturing. This includes catalyst optimization and solvent selection - topics that generate substantial discussion in both academic circles and industrial R&D departments. The compound's molecular complexity serves as an excellent case study for modern synthetic challenges.

From a commercial standpoint, 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine is primarily available as a research chemical for non-human studies. The compound's market availability fluctuates based on research trends, with current demand driven by academic institutions and contract research organizations specializing in kinase research. This market dynamic reflects broader patterns in "specialty chemical procurement" strategies observed across the life sciences sector.

Ongoing computational studies utilizing molecular docking and QSAR modeling aim to predict the biological activity of 1208747-72-1 and its analogs. These in silico approaches, frequently searched by computational chemists, help prioritize compounds for expensive wet-lab testing. The integration of AI in drug discovery has further accelerated such investigations, making this compound a relevant example of modern drug development methodologies.

Quality standards for 1-{2-methylimidazo1,2-apyridine-3-carbonyl}-3-phenylpyrrolidine typically require ≥95% purity for research applications, with stringent controls on residual solvents and heavy metals. These specifications address common concerns in "research chemical quality assurance" searches. Analytical method development for this compound remains an active area of research, particularly for impurity profiling and chiral purity determination when applicable.

In conclusion, CAS 1208747-72-1 represents an intriguing case study in contemporary medicinal chemistry, combining structural novelty with potential biological relevance. Its research trajectory mirrors broader trends in small molecule drug discovery, including the integration of computational tools and sustainable synthesis methods. While not yet a household name in pharmaceuticals, this compound exemplifies the sophisticated molecular architectures being explored in modern therapeutic development pipelines.